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Compound of Interest

Compound Name: 2-Methoxy-5-methylbenzoic acid

Cat. No.: B1297826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxy-5-methylbenzoic acid,
a key chemical intermediate in the pharmaceutical and fine chemical industries. This document
details its chemical and physical properties, outlines a standard synthesis and purification
protocol, and explores its applications in drug discovery and development.

Core Properties of 2-Methoxy-5-methylbenzoic Acid

2-Methoxy-5-methylbenzoic acid, a substituted benzoic acid derivative, is a valuable building
block in organic synthesis. Its molecular structure, featuring a methoxy and a methyl group on
the benzene ring, allows for diverse chemical modifications, making it an important precursor
for more complex molecules.
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Property Value Reference
Molecular Weight 166.17 g/mol [1]
Molecular Formula CoH1003 [1]

CAS Number 25045-36-7 [1]
Appearance Solid

Melting Point 69°C

IUPAC Name 2-r.nethoxy-5-methylbenzoic o

acid
Synonyms 5-Methyl-o-anisic acid [1]

Synthesis and Purification

The synthesis of 2-Methoxy-5-methylbenzoic acid can be achieved through the methylation

of 2-hydroxy-5-methylbenzoic acid (p-cresotinic acid). This reaction is a common and effective

method for preparing methoxy-substituted aromatic compounds.

Experimental Protocol: Synthesis

Objective: To synthesize 2-Methoxy-5-methylbenzoic acid from 2-hydroxy-5-methylbenzoic

acid.

Materials:

2-hydroxy-5-methylbenzoic acid

Dimethyl sulfate

Sodium hydroxide

Anhydrous potassium carbonate

Acetone

Hydrochloric acid
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» Dichloromethane

o Water

o Magnetic stirrer with heating plate
e Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

» Dissolution and Deprotonation: In a round-bottom flask equipped with a magnetic stirrer and
a reflux condenser, dissolve 2-hydroxy-5-methylbenzoic acid in acetone. Add anhydrous
potassium carbonate to the solution. The potassium carbonate acts as a base to deprotonate
the phenolic hydroxyl group, forming a more nucleophilic phenoxide.

o Methylation: While stirring the mixture, slowly add dimethyl sulfate. Dimethyl sulfate is a
potent methylating agent. The reaction mixture is then heated to reflux and maintained at
that temperature for several hours to ensure the completion of the methylation reaction.

o Work-up: After the reaction is complete, the mixture is cooled to room temperature. The
acetone is removed using a rotary evaporator. The resulting residue is then dissolved in
water and acidified with hydrochloric acid to protonate the carboxylic acid group.

o Extraction: The aqueous solution is extracted with dichloromethane to isolate the 2-
Methoxy-5-methylbenzoic acid. The organic layers are combined.

 Purification: The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is evaporated to yield the crude product.

Experimental Protocol: Purification by Recrystallization

Objective: To purify the synthesized 2-Methoxy-5-methylbenzoic acid.

Materials:
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e Crude 2-Methoxy-5-methylbenzoic acid
e Ethanol

o Water

e Hot plate

e Erlenmeyer flasks

e Buchner funnel and filter paper

e Vacuum flask

Procedure:

 Dissolution: The crude 2-Methoxy-5-methylbenzoic acid is dissolved in a minimal amount
of hot ethanol in an Erlenmeyer flask.

e Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered through
a pre-heated funnel to remove them.

» Crystallization: Water is slowly added to the hot ethanolic solution until the solution becomes
slightly cloudy, indicating the saturation point. The solution is then allowed to cool slowly to
room temperature, followed by further cooling in an ice bath to promote crystallization.

« |solation: The formed crystals are collected by vacuum filtration using a Buchner funnel.

e Washing and Drying: The crystals are washed with a small amount of cold ethanol-water
mixture and then dried to obtain pure 2-Methoxy-5-methylbenzoic acid.

Applications in Drug Discovery and Development

2-Methoxy-5-methylbenzoic acid serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds. Its structural features are incorporated into more complex
molecules to modulate their biological activity.
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While specific signaling pathways directly targeted by 2-Methoxy-5-methylbenzoic acid are
not extensively documented, its derivatives are known to be biologically active. For instance,
related methoxybenzoic acid derivatives are precursors in the synthesis of compounds with
anti-inflammatory and analgesic properties. Furthermore, the structural motif of
methoxybenzoic acid is found in various drug candidates and approved drugs, highlighting its
importance in medicinal chemistry.

Below is a diagram illustrating the logical workflow of utilizing 2-Methoxy-5-methylbenzoic
acid as a building block in the synthesis of a hypothetical active pharmaceutical ingredient
(API).

Click to download full resolution via product page
Logical workflow for the utilization of 2-Methoxy-5-methylbenzoic acid in drug development.

Conclusion

2-Methoxy-5-methylbenzoic acid is a chemical compound with significant utility in organic
synthesis, particularly in the development of new pharmaceutical agents. Its straightforward
synthesis and versatile chemical nature make it a valuable resource for researchers and
professionals in the field of drug discovery. This guide provides the foundational knowledge
required for the effective handling, synthesis, and application of this important chemical
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1297826#2-methoxy-5-methylbenzoic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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